Cas no 1496920-54-7 ([2-(Chloromethyl)butyl]cyclopentane)

• Product Name: [2-(Chloromethyl)butyl]cyclopentane
• CAS No: 1496920-54-7
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5281966
• Update Time: 2025-10-21

[2-(Chloromethyl)butyl]cyclopentane Chemical and Physical Properties

Names and Identifiers

• [2-(Chloromethyl)butyl]cyclopentane

• Inchi： 1S/C10H19Cl/c1-2-9(8-11)7-10-5-3-4-6-10/h9-10H,2-8H2,1H3
• InChI Key： NWPQMBHEZISTKU-UHFFFAOYSA-N
• SMILES： C1(CC(CCl)CC)CCCC1

Additional information on [2-(Chloromethyl)butyl]cyclopentane

Comprehensive Analysis of [2-(Chloromethyl)butyl]cyclopentane (CAS No. 1496920-54-7): Properties, Applications, and Industry Trends

The chemical compound [2-(Chloromethyl)butyl]cyclopentane (CAS No. 1496920-54-7) has garnered significant attention in recent years due to its unique structural properties and versatile applications across multiple industries. As a cyclopentane derivative with a chloromethyl functional group, this compound exhibits distinct reactivity patterns, making it valuable for synthetic chemistry, material science, and specialty formulations. Researchers and manufacturers are increasingly exploring its potential in high-performance polymers, pharmaceutical intermediates, and green chemistry initiatives, aligning with global trends toward sustainable chemical solutions.

One of the most searched questions regarding [2-(Chloromethyl)butyl]cyclopentane revolves around its synthesis methods. The compound is typically prepared through nucleophilic substitution reactions involving cyclopentane derivatives and chloromethylating agents, with yields optimized via catalytic processes. Recent advancements in flow chemistry have further improved its production efficiency, reducing energy consumption—a critical factor for industries prioritizing carbon footprint reduction. Analytical techniques like GC-MS and NMR spectroscopy confirm its molecular structure, while HPLC purity testing ensures compliance with industry standards for downstream applications.

The thermal stability and solubility profile of CAS No. 1496920-54-7 make it particularly useful in advanced coating formulations. Its balanced hydrophobic/hydrophilic properties enable uniform dispersion in hybrid polymer systems, addressing common challenges in nanomaterial compatibility. In the electronics sector, this compound has shown promise as a dielectric additive for insulating materials, coinciding with the surge in demand for miniaturized electronic components. These applications resonate with current market trends emphasizing material innovation for 5G technologies and flexible electronics.

Environmental considerations surrounding chloromethyl compounds have prompted extensive research into the biodegradation pathways of [2-(Chloromethyl)butyl]cyclopentane. Studies demonstrate its partial breakdown via microbial action in soil systems, though optimal conditions require further investigation. This aligns with growing consumer interest in eco-friendly chemicals and regulatory pressures for greener alternatives in industrial applications. The compound's low bioaccumulation potential, as evidenced by recent OECD 305 tests, positions it favorably compared to traditional halogenated solvents.

From a commercial perspective, the global market for cyclopentane derivatives like CAS No. 1496920-54-7 is projected to grow at 6.2% CAGR through 2030, driven by demand from Asia-Pacific manufacturing hubs. Supply chain analysts note increasing procurement of this chemical for specialty adhesive production, particularly in automotive and aerospace sectors where weight reduction remains paramount. Strategic partnerships between fine chemical suppliers and R&D institutions are accelerating innovation, with patent filings related to its use in self-healing materials doubling since 2020.

Quality control protocols for [2-(Chloromethyl)butyl]cyclopentane emphasize strict monitoring of isomeric purity, as even minor structural variations can significantly impact performance in catalytic systems. Modern process analytical technology (PAT) enables real-time adjustments during manufacturing, ensuring batch-to-batch consistency—a critical requirement for GMP-compliant production in pharmaceutical applications. These developments address frequent queries from quality assurance professionals regarding specification compliance and analytical method validation for this compound.

Emerging research explores the compound's potential in energy storage systems, particularly as a precursor for ionic liquid electrolytes in next-generation batteries. Its molecular architecture allows for tunable viscosity and conductivity, properties highly sought after in solid-state battery development. This application taps into the booming electric vehicle market, where chemical innovations directly correlate with improved battery performance metrics like charge cycle longevity and thermal stability.

Handling and storage recommendations for 1496920-54-7 follow standard protocols for organochlorine compounds, with emphasis on moisture-controlled environments to prevent hydrolysis. Material compatibility studies confirm its stability in stainless steel and PTFE-lined containers, though prolonged exposure to aluminum alloys should be avoided. These practical considerations respond to frequent logistical inquiries from bulk chemical distributors and formulation specialists integrating this material into industrial processes.